Cas no 138731-14-3 (2-(ethoxycarbonyl)-1H-indole-5-carboxylic acid)

2-(ethoxycarbonyl)-1H-indole-5-carboxylic acid Properties

Names and Identifiers

• 2-ethoxycarbonyl-1H-indole-5-carboxylic acid
• 1H-Indole-2,5-dicarboxylic acid 2-ethyl ester
• 2-carbethoxyindole-5-carboxylic acid
• Indol-2,5-dicarbonsaeure-2-aethylester
• 2-Ethoxycabonyl-5-indole carboxylic acid
• 2-(Ethoxycarbonyl)-1H-indole-5-carboxylic acid
• 2-(ethoxycarbonyl)indole-5-carboxylic acid
• F2113-0653
• indole-2,5-dicarboxylic acid-2-ethyl ester
• AB01332700-02
• AKOS000161198
• CS-0074805
• 1H-INDOLE-2,5-DICARBOXYLIC ACID 2-ETHYL ESTER
• EN300-30540
• 138731-14-3
• MFCD09027048
• BDBM50268451
• AB49136
• SCHEMBL1306748
• DA-27708
• 2-(ethoxycarbonyl)-1H-indole-5-carboxylicacid
• DTXCID70543272
• BS-14093
• PD180046
• SY043081
• 2-ETHOXYCABONYL-5-INDOLE CARBOXYLIC ACID
• DTXSID70592508
• Z300087860
• STK695496
• AC4092
• CHEMBL503643
• NCGC00341253-01
• 2-(ethoxycarbonyl)-1H-indole-5-carboxylic acid
• +Expand

• MDL： MFCD09027048
• InChIKey： CAVYPAYXEMVXMS-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H11NO4/c1-2-17-12(16)10-6-8-5-7(11(14)15)3-4-9(8)13-10/h3-6,13H,2H2,1H3,(H,14,15)
• SMILES： CCOC(=O)C1=CC2=C(C=CC(=C2)C(=O)O)N1

Computed Properties

• Exact Mass: 233.06900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 233.06880783g/mol
• Heavy Atom Count: 17
• Complexity: 318
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 7
• Surface Charge: 0
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• LogP: 2.04280
• PSA: 79.39000
• Boiling Point: 473.6±25.0 °C at 760 mmHg
• Melting Point: 247-249 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 240.2±23.2 °C
• Density: 1.4±0.1 g/cm3

2-(ethoxycarbonyl)-1H-indole-5-carboxylic acid Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

2-(ethoxycarbonyl)-1H-indole-5-carboxylic acid Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%